1-bromo-3-(bromomethyl)cyclobutane, Mixture of diastereomers
Overview
Description
1-Bromo-3-(bromomethyl)cyclobutane, also known as 1-bromo-3-methylcyclobutane, is a cyclic brominated hydrocarbon with the molecular formula C4H7Br2. It is a colourless liquid that is insoluble in water, but soluble in organic solvents. It is a mixture of two diastereomers, which are stereoisomers that are not mirror images of each other. The two diastereomers of 1-bromo-3-(bromomethyl)cyclobutane are 1-bromo-3-(bromomethyl)-4-methylcyclobutane and 1-bromo-3-(bromomethyl)-2-methylcyclobutane.
Mechanism of Action
1-Bromo-3-(bromomethyl)cyclobutane acts as a nucleophile in organic reactions. It reacts with electrophiles, such as bromine or a Grignard reagent, to form brominated compounds. The reaction mechanism involves the formation of a bromonium ion, which is an intermediate species in the reaction. The bromonium ion then reacts with the nucleophile, such as a Grignard reagent, to form the product.
Biochemical and Physiological Effects
1-Bromo-3-(bromomethyl)cyclobutane is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on human health.
Advantages and Limitations for Lab Experiments
1-Bromo-3-(bromomethyl)cyclobutane has several advantages for use in laboratory experiments. It is a relatively inexpensive reagent and is readily available. It is also relatively stable and has a low boiling point, making it easy to handle and store. However, it is not soluble in water, making it difficult to use in aqueous solutions. Additionally, it is a mixture of two diastereomers, which can complicate the synthesis of brominated compounds.
Future Directions
1-Bromo-3-(bromomethyl)cyclobutane has several potential applications in the future. It could be used as a catalyst in the synthesis of polymers, as a reagent in organic synthesis, or as a starting material in the synthesis of pharmaceuticals. Additionally, further research could be done to explore the potential uses of 1-bromo-3-(bromomethyl)cyclobutane in the fields of biochemistry and medicinal chemistry. Finally, further research could be done to identify new methods of synthesizing 1-bromo-3-(bromomethyl)cyclobutane, such as the use of microwave irradiation or ultrasound.
Synthesis Methods
1-Bromo-3-(bromomethyl)cyclobutane can be synthesized by a variety of methods. The most common method is the reaction of 1-bromo-3-(bromomethyl)cyclobutane, Mixture of diastereomersthylcyclobutane with bromine in an inert solvent, such as dichloromethane or toluene. The reaction is typically carried out at room temperature and the product is collected by distillation. Other methods of synthesis include the reaction of 1-bromo-3-(bromomethyl)cyclobutane, Mixture of diastereomersthylcyclobutane with bromine in the presence of a base, such as potassium carbonate, or the reaction of 1-bromo-3-(bromomethyl)cyclobutane, Mixture of diastereomersthylcyclobutane with a Grignard reagent, such as methylmagnesium bromide.
Scientific Research Applications
1-Bromo-3-(bromomethyl)cyclobutane is used in a variety of scientific research applications. It is used as a reagent in organic synthesis and is used in the synthesis of brominated compounds, such as brominated polyphenols. It is also used as a catalyst in the synthesis of polymers and as a starting material in the synthesis of pharmaceuticals.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-3-(bromomethyl)cyclobutane involves the bromination of cyclobutane followed by the addition of a bromomethyl group to the resulting 1,2-dibromocyclobutane. The reaction is expected to yield a mixture of diastereomers.", "Starting Materials": [ "Cyclobutane", "Bromine", "Methanol", "Sodium hydroxide", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Bromination of cyclobutane using bromine in the presence of methanol and sodium hydroxide to yield 1,2-dibromocyclobutane.", "Step 2: Addition of bromomethyl group to 1,2-dibromocyclobutane using acetic acid and hydrogen peroxide to yield 1-bromo-3-(bromomethyl)cyclobutane.", "Step 3: Purification of the product to obtain a mixture of diastereomers." ] } | |
CAS RN |
10555-43-8 |
Product Name |
1-bromo-3-(bromomethyl)cyclobutane, Mixture of diastereomers |
Molecular Formula |
C5H8Br2 |
Molecular Weight |
227.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
